![molecular formula C19H19N5O2 B2948863 (3-((4,6-Dimethylpyrimidin-2-yl)oxy)pyrrolidin-1-yl)(quinoxalin-2-yl)methanone CAS No. 2034620-53-4](/img/structure/B2948863.png)
(3-((4,6-Dimethylpyrimidin-2-yl)oxy)pyrrolidin-1-yl)(quinoxalin-2-yl)methanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(3-((4,6-Dimethylpyrimidin-2-yl)oxy)pyrrolidin-1-yl)(quinoxalin-2-yl)methanone, also known as DMXAA, is a synthetic molecule with potential anti-cancer properties. DMXAA was first synthesized in the 1990s and has since been studied for its mechanism of action and potential applications in cancer research.
Mechanism of Action
(3-((4,6-Dimethylpyrimidin-2-yl)oxy)pyrrolidin-1-yl)(quinoxalin-2-yl)methanone is believed to work by activating the STING (stimulator of interferon genes) pathway, which is involved in the immune response to viral infections and cancer. When this compound binds to the STING receptor, it triggers the production of type I interferons and other cytokines, which can activate immune cells and lead to the destruction of cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to induce tumor necrosis and inhibit tumor growth in animal models. It has also been shown to increase the production of cytokines, including interferons and tumor necrosis factor-alpha (TNF-alpha). This compound has been studied for its potential to enhance the effectiveness of chemotherapy and radiation therapy.
Advantages and Limitations for Lab Experiments
(3-((4,6-Dimethylpyrimidin-2-yl)oxy)pyrrolidin-1-yl)(quinoxalin-2-yl)methanone has several advantages for lab experiments, including its ability to induce tumor necrosis and inhibit tumor growth in animal models. However, this compound can be difficult to synthesize and purify, which can limit its availability for research.
Future Directions
There are several potential future directions for research on (3-((4,6-Dimethylpyrimidin-2-yl)oxy)pyrrolidin-1-yl)(quinoxalin-2-yl)methanone. One area of focus is the development of more efficient synthesis methods for this compound, which could increase its availability for research. Another area of focus is the potential use of this compound as a combination therapy with other cancer treatments, such as chemotherapy and radiation therapy. Additionally, further research is needed to understand the mechanism of action of this compound and its potential applications in cancer research.
Synthesis Methods
The synthesis of (3-((4,6-Dimethylpyrimidin-2-yl)oxy)pyrrolidin-1-yl)(quinoxalin-2-yl)methanone involves several steps, including the reaction of quinoxaline with ethyl 2-bromoacetate, the subsequent reaction with 2-amino-4,6-dimethylpyrimidine, and the final reaction with 1-pyrrolidinecarboxylic acid. The resulting compound is this compound, which can be purified and used for further research.
Scientific Research Applications
(3-((4,6-Dimethylpyrimidin-2-yl)oxy)pyrrolidin-1-yl)(quinoxalin-2-yl)methanone has been studied for its potential anti-cancer properties. It has been shown to induce tumor necrosis and inhibit tumor growth in animal models. This compound is believed to work by activating the immune system and promoting the production of cytokines, which can lead to the destruction of cancer cells.
properties
IUPAC Name |
[3-(4,6-dimethylpyrimidin-2-yl)oxypyrrolidin-1-yl]-quinoxalin-2-ylmethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H19N5O2/c1-12-9-13(2)22-19(21-12)26-14-7-8-24(11-14)18(25)17-10-20-15-5-3-4-6-16(15)23-17/h3-6,9-10,14H,7-8,11H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KDSMDBKWAOXKLH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC(=N1)OC2CCN(C2)C(=O)C3=NC4=CC=CC=C4N=C3)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H19N5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
349.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.